2-chloro-N-[(2,4-difluorophenyl)methyl]-N-methylacetamide

• IUPAC Name: 2-chloro-N-[(2,4-difluorophenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C10H10ClF2NO/c1-14(10(15)5-11)6-7-2-3-8(12)4-9(7)13/h2-4H,5-6H2,1H3
• InChI Key: NABIIKKUWSOLKO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C=C(C=C1)F)F)C(=O)CCl
• Molecular Formula: C10H10ClF2NO
• Molecular Weight: 233.64 g/mol

Description

2-chloro-N-[(2,4-difluorophenyl)methyl]-N-methylacetamide, also known as Difluoromethylornithine (DFMO), is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DFMO is a potent inhibitor of ornithine decarboxylase (ODC), an enzyme that plays a crucial role in the biosynthesis of polyamines, which are essential for cell growth and proliferation. Inhibition of ODC by DFMO leads to a decrease in polyamine levels, which can result in the suppression of tumor growth.

Mechanism of Action

DFMO works by inhibiting the enzyme ornithine decarboxylase (ODC), which is involved in the biosynthesis of polyamines. Polyamines are essential for cell growth and proliferation, and their levels are often elevated in cancer cells. Inhibition of ODC by DFMO leads to a decrease in polyamine levels, which can result in the suppression of tumor growth.
Biochemical and Physiological Effects:
DFMO has been shown to have a number of biochemical and physiological effects. It has been shown to decrease polyamine levels in various tissues, including the colon, breast, and prostate. DFMO has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, DFMO has been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One of the advantages of using DFMO in lab experiments is that it is a well-characterized compound with a known mechanism of action. DFMO is also relatively easy to synthesize, which makes it readily available for use in experiments. However, one of the limitations of using DFMO in lab experiments is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research on DFMO. One area of research is the development of new and more effective analogs of DFMO that can be used in cancer treatment. Another area of research is the identification of biomarkers that can be used to predict the response of cancer cells to DFMO. Finally, there is a need for further studies to determine the optimal dosing and treatment regimens for DFMO in cancer patients.

Synthesis Methods

DFMO can be synthesized using a variety of methods, including the reaction of 2,4-difluorobenzylamine with chloroacetyl chloride in the presence of triethylamine, followed by reaction with methylamine. Another method involves the reaction of 2,4-difluorobenzaldehyde with chloroacetyl chloride in the presence of triethylamine, followed by reaction with methylamine.

Scientific Research Applications

DFMO has been extensively studied for its potential use in cancer treatment. It has been shown to be effective in the treatment of various types of cancer, including colon, breast, and prostate cancer. DFMO has also been studied for its potential use in the prevention of cancer, as it has been shown to inhibit the development of tumors in animal models.